Cas no 477711-05-0 (2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide)

• Product name: 2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide
• CAS No: 477711-05-0
• MDL: MFCD02185995
• CID: 4652167

2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide Chemical and Physical Properties

Names and Identifiers

• 2-(2-ETHOXY-2-OXOETHYL)-1-(4-METHYLBENZYL)PYRIDINIUM BROMIDE
• 2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide

• MDL： MFCD02185995

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide

Comprehensive Overview of 2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide (CAS No. 477711-05-0)

2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide (CAS No. 477711-05-0) is a specialized quaternary ammonium compound with significant applications in organic synthesis and material science. This compound, characterized by its unique pyridinium bromide structure, has garnered attention in recent years due to its versatile reactivity and potential in advanced chemical processes. Researchers and industry professionals frequently search for CAS 477711-05-0 to explore its synthesis, properties, and applications, making it a topic of interest in both academic and industrial settings.

The molecular structure of 2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide features a pyridinium core substituted with an ethoxy-oxoethyl group and a 4-methylbenzyl moiety. This arrangement imparts distinct chemical properties, such as enhanced solubility in polar solvents and stability under various reaction conditions. The bromide counterion further contributes to its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its role in catalysis and ionic liquid applications, aligning with the growing demand for sustainable and efficient chemical processes.

One of the most searched questions about CAS 477711-05-0 relates to its synthesis. The compound is typically prepared through the quaternization of a pyridine derivative with a 2-bromoethyl ester in the presence of a 4-methylbenzyl halide. This method yields high purity 2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide, suitable for further chemical transformations. Researchers often inquire about optimization techniques, such as temperature control and solvent selection, to improve yield and scalability—a reflection of the compound's industrial relevance.

In terms of applications, 2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide is widely used as a phase-transfer catalyst in organic reactions. Its ability to facilitate reactions between immiscible phases makes it indispensable in industries ranging from pharmaceuticals to agrochemicals. Additionally, its role in ionic liquid formulations has been explored for energy storage and green chemistry initiatives, addressing the global push for environmentally friendly alternatives. These applications resonate with current trends in sustainable chemistry and renewable energy, further driving interest in this compound.

The market dynamics for CAS 477711-05-0 reflect its growing importance. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the demand from research institutions and chemical industries. Pricing and availability trends indicate a steady rise in procurement, particularly for high-purity grades. Analysts attribute this to the compound's expanding role in specialty chemicals and advanced materials, sectors that are experiencing rapid growth due to technological advancements.

Safety and handling of 2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper storage in cool, dry conditions is recommended to maintain stability. Users often seek guidance on compatibility with other chemicals and disposal methods, underscoring the importance of responsible chemical management practices. These queries align with broader industry efforts to promote laboratory safety and environmental stewardship.

In conclusion, 2-(2-Ethoxy-2-oxoethyl)-1-(4-methylbenzyl)pyridinium bromide (CAS No. 477711-05-0) is a compound of significant scientific and industrial interest. Its unique properties, diverse applications, and alignment with sustainability trends make it a focal point for researchers and professionals alike. As the demand for innovative chemical solutions grows, this compound is poised to play an increasingly vital role in shaping the future of organic synthesis and material science.